3-(2-chlorophenyl)-N-(2-morpholin-4-ylethyl)prop-2-enamide

• Molecular Formula: C15H19ClN2O2
• Molecular Weight: 294.77 g/mol
• IUPAC Name: 3-(2-chlorophenyl)-N-(2-morpholin-4-ylethyl)prop-2-enamide
• InChI: InChI=1S/C15H19ClN2O2/c16-14-4-2-1-3-13(14)5-6-15(19)17-7-8-18-9-11-20-12-10-18/h1-6H,7-12H2,(H,17,19)
• InChI Key: GCISJUVCMZZIPT-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCNC(=O)C=CC2=CC=CC=C2Cl

Description

3-(2-Chlorophenyl)-N-(2-morpholin-4-ylethyl)prop-2-enamide is an enamide derivative characterized by a propenamide backbone substituted with a 2-chlorophenyl group and a 2-morpholin-4-ylethylamine moiety.

Biological Activity

3-(2-chlorophenyl)-N-(2-morpholin-4-ylethyl)prop-2-enamide, often referred to as a morpholine derivative, has garnered attention for its potential biological activities, particularly in the fields of anti-inflammatory and anticancer research. This article synthesizes current findings regarding the compound's biological activity, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound's chemical structure is characterized by a prop-2-enamide backbone, with a chlorophenyl group and a morpholine moiety. Its molecular formula is $C_{15}H_{19}ClN_{2}O_{2}$ with a molecular weight of approximately 294.78 g/mol .

The biological activity of this compound primarily involves its interaction with specific molecular targets, such as enzymes and receptors. It is hypothesized that the compound may inhibit or activate these targets, leading to alterations in cellular pathways. For instance, it may bind to the active sites of enzymes involved in inflammatory processes, thereby modulating their activity .

Anti-inflammatory Activity

Recent studies have highlighted the anti-inflammatory potential of morpholine derivatives, including 3-(2-chlorophenyl)-N-(2-morpholin-4-ylethyl)prop-2-enamide. The compound has been tested against cyclooxygenase (COX) enzymes, which play a crucial role in the inflammatory response.

Table 1: Inhibitory Effects on COX Enzymes

Compound	COX-1 IC50 (μM)	COX-2 IC50 (μM)
3-(2-chlorophenyl)-N-(2-morpholin-4-ylethyl)prop-2-enamide	TBD	TBD
Diclofenac	6.74	1.10
Celecoxib	TBD	0.04

Preliminary results indicate that this compound exhibits moderate inhibitory effects on COX enzymes, similar to established anti-inflammatory drugs like diclofenac and celecoxib .

Anticancer Activity

In addition to its anti-inflammatory properties, there is emerging evidence suggesting that 3-(2-chlorophenyl)-N-(2-morpholin-4-ylethyl)prop-2-enamide may possess anticancer activity. Studies involving various cancer cell lines have demonstrated that morpholine derivatives can induce apoptosis and inhibit cell proliferation.

Case Study: Anticancer Efficacy

In a study assessing the effects of morpholine derivatives on human non-small cell lung cancer cells (A549), it was observed that certain derivatives led to significant reductions in cell viability. The mechanism was linked to the activation of apoptotic pathways involving caspase-3 .

Table 2: Anticancer Activity Against A549 Cells

Compound	IC50 (μM)	Mechanism
3-(2-chlorophenyl)-N-(2-morpholin-4-ylethyl)prop-2-enamide	TBD	Apoptosis via caspase activation
5-Fluorouracil (control)	4.98 ± 0.41	Chemotherapeutic agent

Structure–Activity Relationship (SAR)

Understanding the structure–activity relationship (SAR) is crucial for optimizing the biological activity of compounds like 3-(2-chlorophenyl)-N-(2-morpholin-4-ylethyl)prop-2-enamide. Modifications to the chlorophenyl and morpholine groups can significantly influence the compound's potency against COX enzymes and cancer cell lines.

Research indicates that electron-donating substituents enhance anti-inflammatory activity, while specific structural configurations may improve anticancer efficacy .

Scientific Research Applications

Antitumor Activity

Research indicates that 3-(2-chlorophenyl)-N-(2-morpholin-4-ylethyl)prop-2-enamide exhibits promising antitumor properties.

Case Study: In Vitro Evaluation

A study conducted by the National Cancer Institute (NCI) evaluated the compound's efficacy against various cancer cell lines. The results demonstrated significant cytotoxicity, with an average growth inhibition rate (GI50) of approximately 15.72 μM against human tumor cells.

Cell Line	GI50 (μM)	Notes
HT29 (Colon Cancer)	15.72	Significant growth inhibition
Jurkat T Cells	< 1.61	Enhanced by electron-donating groups

The presence of the morpholine group is theorized to enhance the compound's ability to penetrate cellular membranes, increasing its efficacy against cancer cells.

Antimicrobial Activity

The compound also shows potential antimicrobial properties, making it a candidate for further exploration in infectious disease research.

Case Study: Antimicrobial Evaluation

In vitro studies have indicated that derivatives similar to this compound can inhibit the growth of various pathogens.

Pathogen	Minimum Inhibitory Concentration (MIC)	Notes
Staphylococcus aureus	0.22 - 0.25 μg/mL	Effective against biofilm
Staphylococcus epidermidis	0.22 - 0.25 μg/mL	Synergistic effects noted

These findings suggest that structural modifications in the phenyl and morpholine groups could enhance antimicrobial efficacy.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Core Structural Features

The propenamide (α,β-unsaturated amide) backbone is a common feature among the compared compounds. Variations arise in the substituents on the aryl group and the amine moiety, which critically influence physicochemical and biological properties. Below is a detailed comparison:

Table 1: Structural Comparison of Enamide Derivatives

Compound Name	Aryl Substituent(s)	Amine Substituent	Molecular Weight	Notable Features
Target Compound	2-Chlorophenyl	2-Morpholin-4-ylethyl	Not provided	Morpholine enhances solubility; chloro group increases lipophilicity .
N-(3-Chlorophenyl)-3-(4-chlorophenyl)-2-cyanoprop-2-enamide	3-Chlorophenyl, 4-Chlorophenyl	Not explicitly stated	473.60	Dual chloro groups and cyano substituent; higher molecular weight and polarity.
(E)-N-[3-(Methylamino)propyl]-3-(thiophen-2-yl)prop-2-enamide	Thiophen-2-yl	3-(Methylamino)propyl	Not provided	Thiophene introduces π-π stacking potential; linear amine chain for flexibility.
(2E)-N-(3-Chloro-4-fluorophenyl)-3-[4-(2-methylpropyl)phenyl]prop-2-enamide	3-Chloro-4-fluorophenyl, 4-Isobutylphenyl	None (amide linked directly)	331.81	Bulky isobutyl group increases steric hindrance; fluorine enhances electronegativity.

Substituent Effects on Properties

Aryl Groups :

• Chlorophenyl vs. Thiophene : The target’s 2-chlorophenyl group is more lipophilic than the thiophene in , which may favor membrane permeability. However, thiophene’s aromaticity could enhance binding to hydrophobic pockets in proteins.
• Halogenation : The 3-chloro-4-fluorophenyl group in introduces dual halogen effects—chloro for electron withdrawal and fluoro for enhanced metabolic stability.

Amine Moieties: Morpholine vs. Linear Amines: The morpholine ring in the target compound offers rigidity and hydrogen-bonding capacity, unlike the flexible 3-(methylamino)propyl chain in . This could influence conformational stability and target engagement.